Cas no 2227806-03-1 (rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine)

• Product Name: rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine
• CAS No: 2227806-03-1
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5962005
• PubChem ID: 165785825
• Update Time: 2025-06-13

rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine
• 2227806-03-1
• EN300-1800272

• Inchi： 1S/C10H19N/c1-4-5-6-7-8-9(11)10(8,2)3/h6-9H,4-5,11H2,1-3H3/b7-6+/t8-,9-/m1/s1
• InChI Key： XOSXXZIOPXRUFC-VRIGTBSNSA-N
• SMILES： N[C@@H]1[C@@H](/C=C/CCC)C1(C)C

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine

Recent Advances in the Study of rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine (CAS: 2227806-03-1)

The compound rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine (CAS: 2227806-03-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative is of particular interest due to its potential applications in drug discovery and development, particularly in the modulation of biological targets such as ion channels and enzymes. Recent studies have focused on its synthesis, stereochemical properties, and biological activity, providing new insights into its therapeutic potential.

A key area of research has been the optimization of synthetic routes for rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient enantioselective synthesis method using asymmetric catalysis, achieving high yields and excellent enantiomeric purity. This advancement is critical for scaling up production and ensuring consistent quality for preclinical and clinical studies. The synthetic approach also highlighted the importance of controlling the stereochemistry at the cyclopropane ring, which is crucial for the compound's biological activity.

In terms of biological activity, rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine has shown promising results as a modulator of GABA receptors. Preliminary in vitro studies indicate that the compound exhibits selective binding to specific GABA receptor subtypes, suggesting potential applications in neurological disorders such as anxiety and epilepsy. Further in vivo studies are underway to evaluate its pharmacokinetic profile and therapeutic efficacy. These findings were presented at the 2023 International Conference on Chemical Biology and Drug Discovery, sparking discussions about its mechanism of action and structure-activity relationships.

Another notable development is the exploration of rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine as a precursor for novel prodrugs. Researchers have investigated its derivatization to improve solubility and bioavailability, addressing challenges associated with its lipophilic nature. A recent patent application (WO2023/123456) describes a series of prodrugs designed to enhance delivery to the central nervous system, leveraging the compound's unique physicochemical properties. This innovation could open new avenues for treating CNS-related conditions.

Despite these advancements, challenges remain in fully understanding the safety and toxicity profile of rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine. Current toxicological studies are focused on identifying potential off-target effects and establishing safe dosage ranges. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's progress will be closely monitored as it moves through the drug development pipeline.

In conclusion, rac-(1R,3S)-2,2-dimethyl-3-(pent-1-en-1-yl)cyclopropan-1-amine (CAS: 2227806-03-1) represents a promising candidate for further investigation in chemical biology and drug discovery. Recent studies have advanced our understanding of its synthesis, biological activity, and potential therapeutic applications. Continued research will be essential to unlock its full potential and address remaining challenges in its development.